4-[(1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)methyl]benzamide

• IUPAC Name: 4-[(1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)methyl]benzamide
• InChI: InChI=1S/C18H21N3O/c1-20-10-11-21(13-16-4-2-3-5-17(16)20)12-14-6-8-15(9-7-14)18(19)22/h2-9H,10-13H2,1H3,(H2,19,22)
• InChI Key: WKTMZBKJJOKURV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC2=CC=CC=C21)CC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C18H21N3O
• Molecular Weight: 295.4 g/mol

Description

4-[(1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)methyl]benzamide, also known as Ro 15-4513, is a benzodiazepine derivative that has been extensively studied for its biochemical and physiological effects. It was first synthesized in 1978 by the pharmaceutical company Hoffmann-La Roche, and has since been used in a wide range of scientific research applications.

Mechanism of Action

4-[(1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)methyl]benzamide 15-4513 acts as a selective antagonist of the benzodiazepine binding site on the GABA-A receptor. This binding site is responsible for the actions of benzodiazepines, which include sedation, anxiolysis, and anticonvulsant effects. By blocking this binding site, 4-[(1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)methyl]benzamide 15-4513 can reverse the effects of benzodiazepines and has been used to investigate the role of this binding site in the actions of benzodiazepines.
Biochemical and Physiological Effects:
4-[(1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)methyl]benzamide 15-4513 has been shown to have a number of biochemical and physiological effects. It has been shown to produce anxiogenic effects in animal models, and has been used to investigate the role of the GABA-A receptor system in anxiety. It has also been shown to produce anticonvulsant effects in animal models, and has been used to investigate the role of the GABA-A receptor system in epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)methyl]benzamide 15-4513 in lab experiments is that it is a highly selective antagonist of the benzodiazepine binding site on the GABA-A receptor. This allows researchers to investigate the role of this binding site in the actions of benzodiazepines without the confounding effects of other receptor systems. One limitation of using 4-[(1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)methyl]benzamide 15-4513 is that it can produce anxiogenic effects in animal models, which may complicate the interpretation of some experiments.

Future Directions

There are a number of future directions for research on 4-[(1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)methyl]benzamide 15-4513. One area of interest is the role of the benzodiazepine binding site on the GABA-A receptor in the development of tolerance to benzodiazepines. Another area of interest is the use of 4-[(1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)methyl]benzamide 15-4513 in the treatment of anxiety disorders and epilepsy. Finally, there is interest in developing new benzodiazepine antagonists that are more selective and have fewer side effects than 4-[(1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)methyl]benzamide 15-4513.

Synthesis Methods

The synthesis of 4-[(1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)methyl]benzamide 15-4513 involves a multistep process that starts with the reaction of 2-aminobenzophenone with formaldehyde to form 2-(2-hydroxyphenyl)benzoxazole. This intermediate is then reacted with methylamine and acetic anhydride to form the benzodiazepine ring system. Finally, the benzodiazepine is reacted with benzoyl chloride to form 4-[(1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)methyl]benzamide 15-4513.

Scientific Research Applications

4-[(1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)methyl]benzamide 15-4513 has been used in a variety of scientific research applications, including studies of the GABA-A receptor system. It has been shown to be a potent antagonist of the benzodiazepine binding site on the GABA-A receptor, and has been used to investigate the role of this binding site in the actions of benzodiazepines.